3-(1H-Tetrazol-5-yl)benzylamine
Overview
Description
3-(1H-Tetrazol-5-yl)benzylamine (CAS# 765877-97-2) is a useful research chemical . It has a molecular weight of 175.19 and a molecular formula of C8H9N5 . The compound is also known as [3-(2H-tetrazol-5-yl)phenyl]methanamine .
Synthesis Analysis
The synthesis of 1H-Tetrazole compounds can be achieved in good yields from amines, triethyl orthoformate, and sodium azide through the catalyzed reaction with Yb(OTf)3 . The reaction of sodium azide with nitriles to give 1H-tetrazoles proceeds readily in water with zinc salts as catalysts . Treatment of organic nitriles with NaN3 in the presence of iodine or silica-supported sodium hydrogen sulfate as a heterogeneous catalyst enables an advantageous synthesis of 5-substituted 1H-tetrazoles .Molecular Structure Analysis
The molecular structure of 3-(1H-Tetrazol-5-yl)benzylamine includes a benzylamine group attached to a tetrazole ring . The InChI key for this compound is CRCMTYUJTYRWAX-UHFFFAOYSA-N .Chemical Reactions Analysis
Tetrazoles can react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat . They can also undergo reactions with active metals to produce new compounds that are explosive to shocks .Physical And Chemical Properties Analysis
3-(1H-Tetrazol-5-yl)benzylamine has a boiling point of 413.3 ℃ at 760 mmHg and a density of 1.32 g/cm3 . It also has a LogP value of 1.02570 .Scientific Research Applications
- Biological Activities : 3-(1H-Tetrazol-5-yl)benzylamine exhibits antibacterial, antifungal, antitumor, analgesic, anti-inflammatory, and antihypertensive activities .
Catalysis and Synthesis
Tetrazoles serve as catalysts in various synthetic processes. For instance, they are employed in the synthesis of phosphonates .
Energetic Materials
Recent research has explored tetrazoles as energetic materials. Specifically, 3-(1H-Tetrazol-5-yl)benzylamine and related compounds have been investigated for their potential use as high-energy density materials (HEDMs) in combustion promoters .
Molecular Docking and Drug Discovery
Molecular docking, a computational technique, plays a crucial role in drug discovery. Tetrazoles, including 3-(1H-Tetrazol-5-yl)benzylamine, are valuable tools in this field .
Platform for Virtual Screening
Researchers use tetrazoles as a platform for virtual screening of potential drug candidates. Their diverse chemical properties make them suitable for exploring new compounds.
Mechanism of Action
Target of Action
Tetrazole derivatives are known to interact with various enzymes and exhibit a wide range of biological activities . For instance, some tetrazole derivatives have shown to be partial agonists of the GPR109a receptors .
Mode of Action
Tetrazole derivatives are known to interact with their targets, leading to various biological effects . For example, some tetrazole derivatives have been found to inhibit the fungal enzyme cytochrome P450 .
Biochemical Pathways
Tetrazole derivatives are known to influence various biochemical pathways due to their interaction with different enzymes .
Pharmacokinetics
Tetrazole derivatives are generally known for their high nitrogen content and high-energy chemical bonds (n–n, n–c), which contribute to their high enthalpy of formation, density, and gas generation .
Result of Action
For instance, 3-(1H-tetrazol-5-yl)-β-carbolines have demonstrated significant inhibitory activity against colorectal adenocarcinoma HCT116 and HT29 cell lines .
Action Environment
It’s worth noting that the properties of tetrazole derivatives can be influenced by factors such as temperature .
Safety and Hazards
Future Directions
Tetrazole derivatives have shown enhanced biological activities when used as antiviral, antibacterial, and antifungal agents . They have also been used as promoters in the synthesis of oligonucleotides . Therefore, 3-(1H-Tetrazol-5-yl)benzylamine and other tetrazole derivatives could be further explored in future works .
properties
IUPAC Name |
[3-(2H-tetrazol-5-yl)phenyl]methanamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N5/c9-5-6-2-1-3-7(4-6)8-10-12-13-11-8/h1-4H,5,9H2,(H,10,11,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRCMTYUJTYRWAX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=NNN=N2)CN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
765877-97-2 | |
Record name | 1-[3-(1H-Tetrazol-5-yl)phenyl]methanamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.